Cas no 1536204-48-4 (2-4-bromo-3-(trifluoromethyl)phenoxyacetic acid)

• Product Name: 2-4-bromo-3-(trifluoromethyl)phenoxyacetic acid
• CAS No: 1536204-48-4
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• CID: 6357653
• PubChem ID: 83409145
• Update Time: 2025-10-29

2-4-bromo-3-(trifluoromethyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-bromo-3-(trifluoromethyl)phenoxyacetic acid
• EN300-1628156
• A1-20586
• 2-(4-Bromo-3-(trifluoromethyl)phenoxy)acetic acid
• Z2255247928
• 2-[4-bromo-3-(trifluoromethyl)phenoxy]acetic acid
• 1536204-48-4

• Inchi： 1S/C9H6BrF3O3/c10-7-2-1-5(16-4-8(14)15)3-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： MFIGLJRVBTWJKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)(F)F)OCC(=O)O

Computed Properties

• Exact Mass: 297.94524g/mol
• Monoisotopic Mass: 297.94524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-bromo-3-(trifluoromethyl)phenoxyacetic acid

2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid: A Comprehensive Overview

2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid is a highly specialized organic compound with the CAS number 1536204-48-4. This compound belongs to the class of phenoxyacetic acids, which are widely studied for their potential applications in various fields, including agriculture, pharmaceuticals, and materials science. The molecule is characterized by its unique structure, which includes a phenoxy group substituted with bromine and trifluoromethyl groups, making it a derivative of phenoxyacetic acid with enhanced chemical properties.

The synthesis of 2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid involves a series of complex organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are crucial for large-scale production, especially for applications in agrochemicals where high-quality raw materials are essential.

One of the most significant applications of this compound is in the development of herbicides. The phenoxyacetic acid moiety is known for its ability to mimic plant hormones, particularly auxins, which play a critical role in plant growth regulation. The addition of bromine and trifluoromethyl groups enhances the compound's selectivity and stability, making it highly effective against a wide range of weeds while minimizing adverse effects on crops. Recent studies have demonstrated that this compound exhibits exceptional activity against glyphosate-resistant weeds, a growing concern in modern agriculture.

In addition to its herbicidal properties, 2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid has shown potential in pharmaceutical research. Its structure suggests possible interactions with various biological pathways, particularly those involving hormone receptors. Researchers are exploring its potential as a lead compound for developing new drugs targeting conditions such as obesity, diabetes, and hormonal imbalances. Preclinical studies have indicated promising results in modulating metabolic pathways without significant toxicity, although further research is needed to confirm these findings.

The environmental impact of 2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid has also been a topic of recent interest. While the compound's enhanced stability reduces its persistence in the environment compared to traditional phenoxyacetic acid derivatives, concerns remain about its potential bioaccumulation in aquatic systems. Regulatory agencies are closely monitoring the use of this compound to ensure compliance with environmental protection standards. Advances in green chemistry are being applied to develop more sustainable production methods and application techniques.

From a structural perspective, 2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid exhibits interesting electronic properties due to the electron-withdrawing effects of the bromine and trifluoromethyl groups. These properties make it an attractive candidate for use in advanced materials such as polymers and coatings. Recent research has explored its potential as a building block for high-performance polymers with improved thermal stability and mechanical strength.

In conclusion, 2-4-Bromo-3-(Trifluoromethyl)Phenoxyacetic Acid (CAS No: 1536204-48-4) is a versatile compound with significant potential across multiple industries. Its unique chemical structure provides a foundation for innovative applications in agriculture, pharmaceuticals, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in addressing global challenges in these fields.